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Compound of Interest

Compound Name: TD-428

Cat. No.: B12427363

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This document provides critical safety and logistical information for
the handling and disposal of TD-428, a potent and novel BET protein degrader developed for
research use. Adherence to these guidelines is essential to mitigate risks and ensure the
integrity of your experiments.

TD-428 is a PROTAC (Proteolysis Targeting Chimera) that functions as a highly specific BRD4
degrader.[1][2][3][4] As with any potent research compound, a thorough understanding of its
properties and the implementation of rigorous safety protocols are imperative.

Immediate Safety and Handling Information

All personnel must be thoroughly trained on the handling and disposal of potent compounds
before working with TD-428. A comprehensive understanding of the associated risks and the
necessary precautions is the first line of defense against accidental exposure and
contamination.

Personal Protective Equipment (PPE)

The following table outlines the minimum required personal protective equipment when
handling TD-428.
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PPE Category

Specification

Eye Protection

Chemical safety goggles or a full-face shield.

Hand Protection

Chemical-resistant gloves (e.qg., nitrile) should
be worn at all times. Change gloves immediately

if contaminated, punctured, or torn.

Body Protection

A fully buttoned lab coat should be worn over
personal clothing. Consider a disposable gown

for procedures with a high risk of splashing.

Respiratory

For procedures that may generate aerosols or
dust, a properly fitted NIOSH-approved

respirator is required.

Engineering Controls

To minimize the risk of exposure, TD-428 should be handled in a designated area with

appropriate engineering controls.

Control Type

Specification

Ventilation

All weighing and solution preparation of TD-428
powder should be conducted in a certified
chemical fume hood or a powder containment
hood.

Designated Area

Establish a designated area for the handling of
TD-428. This area should be clearly marked and

restricted to authorized personnel.

Safety Equipment

An eyewash station and a safety shower must
be readily accessible in the immediate vicinity of

the handling area.

Operational and Disposal Plans
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A clear and concise plan for the use and disposal of TD-428 is essential for maintaining a safe

laboratory environment.

Storage and Stability

Proper storage is crucial to maintain the integrity and stability of TD-428.

Parameter

Condition

Short-term Storage

0 - 4°C for days to weeks.[5]

Long-term Storage

-20°C for months to years.[5]

Stock Solution

Store at -20°C for up to 1 month or -80°C for up
to 6 months to prevent inactivation from

repeated freeze-thaw cycles.[3][4]

Shipping

Shipped under ambient temperature as a hon-

hazardous chemical.[5]

Spill and Emergency Procedures

In the event of a spill or accidental exposure, immediate and appropriate action is critical.
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Incident

Procedure

Skin Contact

Immediately wash the affected area with
copious amounts of soap and water. Remove
contaminated clothing. Seek medical attention if

irritation persists.

Eye Contact

Immediately flush eyes with a large amount of
water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Inhalation

Move the individual to fresh air. If breathing is
difficult, administer oxygen. Seek medical

attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Minor Spill

Wearing appropriate PPE, absorb the spill with
an inert material (e.g., vermiculite, sand) and
place it in a sealed container for disposal. Clean
the spill area with a suitable decontamination

solution.

Major Spill

Evacuate the area and prevent entry. Contact
your institution's environmental health and

safety (EHS) department immediately.

Disposal Plan

All waste containing TD-428 must be treated as hazardous chemical waste.
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Waste Type

Disposal Procedure

Solid Waste

Contaminated lab supplies (e.g., gloves, pipette
tips, vials) should be collected in a designated,
sealed, and clearly labeled hazardous waste

container.

Liquid Waste

Unused solutions containing TD-428 should be
collected in a designated, sealed, and clearly
labeled hazardous waste container. Do not pour

down the drain.

Container Disposal

Empty containers should be triple-rinsed with a
suitable solvent, and the rinsate collected as
hazardous waste. The rinsed container can then

be disposed of normally.

Experimental Workflow for Safe Handling

The following diagram illustrates a logical workflow for the safe handling of TD-428, from

receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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